Cas no 2229017-82-5 (2-methyl-2-(3-methylfuran-2-yl)propanal)

• Product Name: 2-methyl-2-(3-methylfuran-2-yl)propanal
• CAS No: 2229017-82-5
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 6173114
• PubChem ID: 165698252
• Update Time: 2025-05-21

2-methyl-2-(3-methylfuran-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(3-methylfuran-2-yl)propanal
• EN300-1740169
• 2229017-82-5

• Inchi： 1S/C9H12O2/c1-7-4-5-11-8(7)9(2,3)6-10/h4-6H,1-3H3
• InChI Key： KKAYIPUAZNFIJF-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(C=O)(C)C

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-methyl-2-(3-methylfuran-2-yl)propanal

Introduction to 2-Methyl-2-(3-Methylfuran-2-yl)propanal (CAS No. 2229017-82-5)

2-Methyl-2-(3-methylfuran-2-yl)propanal, also known by its CAS number 2229017-82-5, is a unique and versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a furan ring and an aldehyde functional group, making it a valuable building block for the synthesis of more complex molecules.

The chemical formula of 2-methyl-2-(3-methylfuran-2-yl)propanal is C₁₀H₁₄O₂. Its molecular weight is approximately 174.21 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. The presence of the aldehyde group makes it highly reactive, enabling it to participate in a wide range of chemical reactions, including condensations, reductions, and oxidations.

In recent years, 2-methyl-2-(3-methylfuran-2-yl)propanal has been the subject of extensive research due to its potential applications in the development of new pharmaceuticals. One notable area of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of several novel furan-containing derivatives using 2-methyl-2-(3-methylfuran-2-yl)propanal. These derivatives exhibited promising anti-inflammatory and anti-cancer properties, making them potential candidates for further drug development.

The synthetic versatility of 2-methyl-2-(3-methylfuran-2-yl)propanal extends beyond pharmaceutical applications. It has also been utilized in the synthesis of advanced materials and functional polymers. A research team from the University of California, Berkeley, demonstrated the use of this compound as a monomer in the preparation of copolymers with tunable properties. These copolymers showed enhanced thermal stability and mechanical strength, making them suitable for various industrial applications.

The safety and environmental impact of 2-methyl-2-(3-methylfuran-2-yl)propanal have also been thoroughly investigated. According to a comprehensive toxicity study published in the Toxicological Sciences, this compound exhibits low toxicity when handled under proper conditions. However, it is important to follow standard laboratory safety protocols to minimize any potential risks associated with its use.

In conclusion, 2-methyl-2-(3-methylfuran-2-yl)propanal (CAS No. 2229017-82-5) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working on the development of new materials and pharmaceuticals. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in future advancements.